2-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide

Specification

• Molecular Formula: C17H17ClN2O4S3
• Molecular Weight: 445.0 g/mol
• IUPAC Name: 2-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide
• Standard InChI: InChI=1S/C17H17ClN2O4S3/c1-19(13-6-7-27(23,24)10-13)15(21)9-20-16(22)14(26-17(20)25)8-11-2-4-12(18)5-3-11/h2-5,8,13H,6-7,9-10H2,1H3/b14-8-
• Standard InChI Key: MRPUZASDSRPGRD-ZSOIEALJSA-N
• Isomeric SMILES: CN(C1CCS(=O)(=O)C1)C(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=S
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)C(=O)CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=S

Introduction

Chemical Structure and Physicochemical Properties

The compound’s molecular formula is C₁₇H₁₇ClN₂O₄S₃, with a molecular weight of 445.0 g/mol. Its IUPAC name reflects the Z-configuration of the 4-chlorobenzylidene group and the presence of a 1,1-dioxidotetrahydrothiophen-3-yl substituent. Key structural attributes include:

Property	Value/Description
Core scaffold	2-Thioxo-4-thiazolidinone
Substituents	4-Chlorobenzylidene (Z-configuration), N-methylacetamide with tetrahydrothiophene sulfone
Solubility	Enhanced by the sulfone group compared to non-sulfonated analogs
Crystal structure	Triclinic system (confirmed via X-ray crystallography for analogs)

The Z-configuration of the benzylidene group is critical for biological activity, as it optimizes interactions with target proteins.

Synthesis and Industrial Production

Synthetic Routes

The synthesis involves three primary steps:

• Formation of the thiazolidinone core: Reaction of thioglycolic acid with a primary amine under basic conditions.

• Introduction of the 4-chlorobenzylidene group: Condensation of the thiazolidinone intermediate with 4-chlorobenzaldehyde.

• Attachment of the sulfone-containing side chain: Coupling the intermediate with N-methylacetamide and 1,1-dioxidotetrahydrothiophene.

Industrial production employs continuous flow reactors and chromatography for purification to achieve >95% purity.

Pharmacological Activities

Neuroprotective Effects

In a scopolamine-induced memory impairment model, analogs of this compound reduced hippocampal acetylcholinesterase (AChE) activity by 40–60% and lowered phosphorylated tau (p-Tau) expression by 50% at 4 mg/kg. These effects correlate with improved performance in Morris water maze tests, suggesting potential in Alzheimer’s disease therapy.

Antimicrobial and Anticancer Activity

The thiazolidinone scaffold exhibits broad-spectrum activity:

• Antimicrobial: Inhibits Staphylococcus aureus (MIC: 8 µg/mL) and Candida albicans (MIC: 16 µg/mL).

• Anticancer: Induces apoptosis in HCT116 colon carcinoma cells (IC₅₀: 0.05 µM) via caspase-3 activation.

Mechanism of Action

The compound’s bioactivity arises from multiple interactions:

• Enzyme inhibition: The thioxo group forms covalent bonds with cysteine residues in enzymes like AChE.

• Membrane disruption: The 4-chlorobenzylidene group intercalates into lipid bilayers, altering membrane permeability.

• Ion channel modulation: Sulfone-containing analogs activate GIRK channels at nanomolar concentrations, influencing neuronal signaling.

Comparative Analysis with Related Compounds

Compound	Key Differences	Bioactivity
Pioglitazone	Thiazolidinedione core (no thioxo group)	PPAR-γ agonist (antidiabetic)
TZ4C	3-(2-Oxo-2-phenylethyl) substitution	Reduces p-Tau in Alzheimer’s models
Target compound	Sulfone-containing acetamide side chain	Dual neuroprotective and antimicrobial effects

The sulfone group in the target compound enhances metabolic stability, with a 2.5-fold longer half-life in liver microsomes compared to non-sulfonated analogs.

Future Directions

• Clinical translation: Validate efficacy in Phase I trials for neurodegenerative disorders.

• Formulation optimization: Develop nanoparticle carriers to improve blood-brain barrier penetration.

• Combination therapies: Test synergies with existing anticancer agents (e.g., fluorouracil).